17-phenyl trinor Prostaglandin F2α serinol amide
17-phenyl trinor Prostaglandin F2α serinol amide
2-Arachidonyl glycerol (2-AG) exhibits cannabinoid agonist activity at the central cannabinoid (CB1) receptor, is an important endogenous monoglyceride species, and is thus considered to be the natural ligand for the CB1 receptor. 2-AG can also be metabolized by COX-2 to form prostaglandin (PG) 2-glyceryl esters. These 2-glyceryl esters rapidly equilibrate to form 90:10 mixtures favoring the more stable 1-glyceryl ester. 17-phenyl trinor PGF2α serinol amide is a stable analog of PGF2α 2-glyceryl ester incorporating an activity-enhancing 17-phenyl substitution. The biological activity of 17-phenyl trinor PGF2α serinol amide has not yet been determined.
Brand Name:
Vulcanchem
CAS No.:
1175838-84-2
VCID:
VC0023889
InChI:
InChI=1S/C26H39NO6/c28-17-20(18-29)27-26(33)11-7-2-1-6-10-22-23(25(32)16-24(22)31)15-14-21(30)13-12-19-8-4-3-5-9-19/h1,3-6,8-9,14-15,20-25,28-32H,2,7,10-13,16-18H2,(H,27,33)/b6-1-,15-14+/t21-,22+,23+,24-,25+/m0/s1
SMILES:
C1C(C(C(C1O)C=CC(CCC2=CC=CC=C2)O)CC=CCCCC(=O)NC(CO)CO)O
Molecular Formula:
C26H39NO6
Molecular Weight:
461.6
17-phenyl trinor Prostaglandin F2α serinol amide
CAS No.: 1175838-84-2
Reference Standards
VCID: VC0023889
Molecular Formula: C26H39NO6
Molecular Weight: 461.6
| CAS No. | 1175838-84-2 |
|---|---|
| Product Name | 17-phenyl trinor Prostaglandin F2α serinol amide |
| Molecular Formula | C26H39NO6 |
| Molecular Weight | 461.6 |
| IUPAC Name | (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxy-5-phenylpent-1-enyl]cyclopentyl]-N-(1,3-dihydroxypropan-2-yl)hept-5-enamide |
| Standard InChI | InChI=1S/C26H39NO6/c28-17-20(18-29)27-26(33)11-7-2-1-6-10-22-23(25(32)16-24(22)31)15-14-21(30)13-12-19-8-4-3-5-9-19/h1,3-6,8-9,14-15,20-25,28-32H,2,7,10-13,16-18H2,(H,27,33)/b6-1-,15-14+/t21-,22+,23+,24-,25+/m0/s1 |
| Standard InChIKey | FQGNKSXLEDAGFC-LSLURRSKSA-N |
| SMILES | C1C(C(C(C1O)C=CC(CCC2=CC=CC=C2)O)CC=CCCCC(=O)NC(CO)CO)O |
| Description | 2-Arachidonyl glycerol (2-AG) exhibits cannabinoid agonist activity at the central cannabinoid (CB1) receptor, is an important endogenous monoglyceride species, and is thus considered to be the natural ligand for the CB1 receptor. 2-AG can also be metabolized by COX-2 to form prostaglandin (PG) 2-glyceryl esters. These 2-glyceryl esters rapidly equilibrate to form 90:10 mixtures favoring the more stable 1-glyceryl ester. 17-phenyl trinor PGF2α serinol amide is a stable analog of PGF2α 2-glyceryl ester incorporating an activity-enhancing 17-phenyl substitution. The biological activity of 17-phenyl trinor PGF2α serinol amide has not yet been determined. |
| Synonyms | Bimatoprost serinol amide;17-phenyl trinor PGF2α-SA |
| Reference | 1.Sugiura, T.,Kodaka, T.,Kondo, S., et al. Is the cannabinoid CB1 receptor a 2-arachidonoylglycerol receptor? Structural requirements for triggering a Ca2+ transient in NG108-15 cells. Journal of Biochemistry 122, 890-895 (1997). |
| PubChem Compound | 35026314 |
| Last Modified | Nov 11 2021 |
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